Cas no 2228306-32-7 (2-(chloromethyl)-3,3-difluorobut-1-ene)

• Product Name: 2-(chloromethyl)-3,3-difluorobut-1-ene
• CAS No: 2228306-32-7
• MF: C₅H₇ClF₂
• MW: 140.558887720108
• CID: 6308045
• PubChem ID: 165632119
• Update Time: 2025-06-08

2-(chloromethyl)-3,3-difluorobut-1-ene Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-3,3-difluorobut-1-ene
• EN300-1944359
• 2228306-32-7

• Inchi： 1S/C5H7ClF2/c1-4(3-6)5(2,7)8/h1,3H2,2H3
• InChI Key： SBJMXVABDZGNML-UHFFFAOYSA-N
• SMILES： ClCC(=C)C(C)(F)F

Computed Properties

• Exact Mass: 140.0204342g/mol
• Monoisotopic Mass: 140.0204342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 0Ų

Additional information on 2-(chloromethyl)-3,3-difluorobut-1-ene

Introduction to 2-(Chloromethyl)-3,3-Difluorobut-1-ene (CAS No. 2228306-32-7)

2-(Chloromethyl)-3,3-difluorobut-1-ene (CAS No. 2228306-32-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its chloromethyl and difluoromethyl groups, which confer specific reactivity and functional properties.

The molecular formula of 2-(Chloromethyl)-3,3-difluorobut-1-ene is C₅H₇ClF₂, and it has a molecular weight of approximately 144.56 g/mol. The presence of the chloromethyl group (−CH₂Cl) and the difluoromethyl group (−CF₂) in the molecule provides a versatile platform for further chemical modifications and reactions. These functional groups can participate in various organic transformations, making the compound a valuable intermediate in the synthesis of more complex molecules.

In the context of pharmaceutical research, 2-(Chloromethyl)-3,3-difluorobut-1-ene has been explored for its potential as a building block in the development of novel drugs. The chloromethyl group can be readily converted into other functional groups through substitution reactions, while the difluoromethyl group can enhance the metabolic stability and bioavailability of the resulting compounds. Recent studies have shown that fluorinated compounds often exhibit improved pharmacokinetic properties, such as increased lipophilicity and reduced susceptibility to metabolic degradation.

A notable application of 2-(Chloromethyl)-3,3-difluorobut-1-ene is in the synthesis of fluorinated pharmaceuticals. Fluorine atoms are known to influence the electronic properties of molecules, leading to changes in their biological activity. For example, the introduction of fluorine atoms can enhance the potency and selectivity of drug candidates. Researchers have utilized this compound as a key intermediate in the synthesis of fluorinated analogs of existing drugs, aiming to improve their therapeutic efficacy and reduce side effects.

In materials science, 2-(Chloromethyl)-3,3-difluorobut-1-ene has found applications in the development of advanced polymers and coatings. The presence of fluorine atoms can impart unique properties to these materials, such as enhanced hydrophobicity and chemical resistance. These properties make fluorinated polymers suitable for use in various industries, including electronics, automotive, and aerospace. The chloromethyl group can also be used to introduce cross-linking functionalities into polymer chains, improving their mechanical strength and thermal stability.

The synthesis of 2-(Chloromethyl)-3,3-difluorobut-1-ene typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of 1-bromo-1-chloro-2-fluoroethane with acetylene in the presence of a suitable catalyst. This reaction produces a mixture of isomers, which can be separated using chromatographic techniques. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic pathways for this compound.

The physical properties of 2-(Chloromethyl)-3,3-difluorobut-1-ene, such as its boiling point and solubility characteristics, are important considerations for its handling and storage. The compound is generally stable under standard laboratory conditions but should be stored away from strong oxidizing agents and moisture to prevent degradation. Its low boiling point makes it suitable for use in processes that require low temperature conditions.

In conclusion, 2-(Chloromethyl)-3,3-difluorobut-1-ene (CAS No. 2228306-32-7) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure provides a valuable platform for further research and development, making it an important compound for scientists and researchers working in these fields.